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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

A comprehensive evaluation of the lightfastness properties of Pigment Orange 62
(Benzimidazolone Orange) and Pyrrole Orange (PO 73) reveals that both exhibit excellent

resistance to fading, with Pyrrole Orange demonstrating a slight advantage in the most

demanding applications. This guide provides a detailed comparison of their performance,

supported by quantitative data and standardized experimental protocols, to assist researchers

and professionals in the selection of pigments for applications requiring high durability.

Pigment Orange 62, a member of the benzimidazolone class of organic pigments, and Pyrrole

Orange (PO 73), a diketo-pyrrolo-pyrrole (DPP) pigment, are both highly regarded for their

vibrant color and superior performance characteristics. A critical factor in the selection of

pigments for long-lasting applications is their lightfastness, or their ability to resist fading upon

exposure to light. This guide delves into a direct comparison of the lightfastness of these two

pigments.

Quantitative Lightfastness Data
The lightfastness of pigments is commonly evaluated using the Blue Wool Scale and the

American Society for Testing and Materials (ASTM) Lightfastness Categories. The Blue Wool

Scale ranges from 1 (fugitive) to 8 (extremely lightfast). The ASTM D4303 standard categorizes

pigments from I (excellent) to V (very poor).
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Property
Pigment Orange 62
(Benzimidazolone Orange)

Pyrrole Orange (PO 73)

Chemical Class Benzimidazolone Diketo-pyrrolo-pyrrole (DPP)

Blue Wool Scale Rating (Full

Strength)
7-8[1][2] 8[3][4][5]

Blue Wool Scale Rating

(Tints/Thinned)
7-8[1] 8[3][4]

ASTM Lightfastness Category
I - II ("Excellent" to "Very

Good")[6][7]
I ("Excellent")[8][9]

Experimental Protocols
The data presented in this guide is based on standardized lightfastness testing methodologies,

primarily ASTM D4303 and ISO 105-B02. These protocols are designed to simulate the effects

of long-term indoor illumination on materials in an accelerated manner.

A typical experimental setup for determining the lightfastness of pigments involves the following

steps:

Specimen Preparation: The pigment is dispersed in a suitable binder and applied to a

substrate. A portion of the specimen is masked to serve as an unexposed reference.

Exposure: The prepared specimens, along with a set of Blue Wool standards, are placed in a

controlled environment chamber.[10]

Light Source: A xenon arc lamp is used as the light source, as its spectral output closely

mimics that of natural sunlight filtered through window glass.[3][4][8][10]

Controlled Conditions: The temperature and humidity within the chamber are carefully

controlled to ensure consistent and reproducible results.

Evaluation: The specimens are exposed to the light for a specified duration. The degree of

fading is then assessed by visually comparing the change in color of the exposed portion of
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the specimen to the unexposed portion and to the fading of the Blue Wool standards.[10]

The color difference can also be quantified using a spectrophotometer.
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Pigment Dispersion in Binder Application to Substrate Partial Masking of Specimen Placement in Xenon Arc Chamber with Blue Wool Standards Controlled Exposure to Light, Temperature, and Humidity Visual Comparison to Unexposed Area and Blue Wool Standards Spectrophotometric Color Measurement (ΔE*ab) Assignment of Lightfastness Rating (Blue Wool Scale / ASTM Category)

Click to download full resolution via product page

Experimental workflow for lightfastness testing.

Discussion
Both Pigment Orange 62 and Pyrrole Orange exhibit outstanding lightfastness, making them

suitable for a wide range of applications where color stability is paramount. The data indicates

that Pyrrole Orange (PO 73) consistently achieves the highest possible rating on the Blue Wool

Scale (8) in both full strength and tints.[3][4] Pigment Orange 62 also demonstrates excellent

performance, with a Blue Wool Scale rating of 7-8.[1][2]

The ASTM Lightfastness Category for Pyrrole Orange is consistently rated as I ("Excellent"),

while Pigment Orange 62 is rated as either I or II ("Excellent" to "Very Good").[6][7][8][9] This

subtle difference suggests that for the most critical applications where even the slightest color

change over extended periods is unacceptable, Pyrrole Orange may offer a marginal

advantage.

In conclusion, both pigments are excellent choices for applications demanding high

lightfastness. The selection between the two may ultimately depend on other factors such as

hue, opacity, and cost-effectiveness for the specific application. For researchers and

professionals in drug development and other scientific fields, the robust lightfastness of both

pigments ensures the long-term stability and integrity of color-coded materials and

formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1584295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

